Pth-St1

• bioactivity: Antibacterial, Antifungal
• sequence: RNCESLSHRFKGPCTRDSN

Description

Pseudothionin-St1 (Pth-St1) is a 5 kDa cysteine-rich antimicrobial peptide isolated from potato (Solanum tuberosum) tubers. First characterized in 2003, it is primarily active against bacterial and fungal pathogens affecting potato crops, including Clavibacter michiganensis subsp. sepedonicus (a causative agent of bacterial ring rot), Pseudomonas solanacearum (linked to bacterial wilt), and Fusarium solani (a fungal pathogen) . Its expression is highest in potato flowers (particularly petals) and tuber periderm cells, with mRNA levels suppressed upon pathogen infection but induced during mock infections .

Comparison with Similar Compounds

Table 1: Key Features of this compound and Related Compounds

Compound	Molecular Weight (kDa)	Source	Target Pathogens/Organisms	Mechanism of Action	Unique Properties
This compound	5	Solanum tuberosum	C. michiganensis, P. solanacearum, F. solani	Disrupts microbial membranes; exact mode unclear	No protease inhibition; induced during mock infections
Snakin-1	~7	Solanum tuberosum	Broad-spectrum (Gram+/- bacteria, fungi)	Aggregates bacterial cells; binds to microbial surfaces	Cysteine-rich; promotes cell adhesion
Snakin-2	~7	Solanum tuberosum	Similar to Snakin-1	Aggregates bacterial cells; disrupts membrane integrity	Synergistic with Snakin-1
Potide-J	~3.5	Solanum tuberosum	Candida albicans	Binds to fungal cell walls; inhibits growth	Deca-peptide; thermostable
Defensins	4–6	Various plants	Fungi, bacteria, viruses	Forms ion channels; disrupts membrane potential	Ubiquitous in plants; dual antifungal and signaling roles
PDTI	20–22	Peltophorum dubium	Fusarium oxysporum, leukemia cells	Apoptosis induction via caspase-3 activation	Kunitz-type protease inhibitor; selective toxicity

Mechanistic Differences

• Membrane Interaction: this compound and Snakins both target microbial membranes but differ in specificity.
• Protease Inhibition : Unlike Kunitz-type inhibitors (e.g., PDTI from Peltophorum dubium), this compound lacks protease inhibitory activity, suggesting a distinct evolutionary pathway .

Spectrum of Activity

• Bacterial Pathogens : this compound is highly specific to potato-associated bacteria, whereas Snakin-1 and Snakin-2 exhibit broader activity against Gram-positive and Gram-negative bacteria .
• Fungal Targets : this compound and Potide-J both inhibit Fusarium solani, but Potide-J is uniquely effective against Candida albicans, a human pathogen .
• Cross-Kingdom Activity : Defensins and PDTI demonstrate dual activity against plant pathogens and mammalian cancer cells, a feature absent in this compound .